Cas no 2620-44-2 (5-nitro-2H-1,3-benzodioxole)

• Product Name: 5-nitro-2H-1,3-benzodioxole
• CAS No: 2620-44-2
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD00005824
• CID: 43245
• PubChem ID: 87572843
• Update Time: 2025-04-18

5-nitro-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[d][1,3]dioxole
• 1,2-Methylenedioxy-4-nitrobenzene
• 1,2-(Methylenedioxy)4-Nitrobenzene
• 5-Nitro-1,3-benzodioxole~4-Nitro-1,2-(methylenedioxy)benzene
• 3,4-Methylenedioxynitrobenzene
• 1,3-Benzodioxole, 5-nitro-
• 5-nitro-1,3-benzodioxole
• 1,2-(Methylenedioxy)-4-nitrobenzene
• 1,3-Benzodioxole,5-nitro
• 3,4-methylenedioxy-1-nitrobenzene
• 4,5-methylenedioxy-1-nitrobenzene
• 4,5-Methylenedioxy-nitrobenzene
• 5-Nitrobenzodioxole
• Methylenedioxynitrobenzene
• 3,4-(Methylenedioxy)-1-nitrobenzene
• 5-nitro-2H-1,3-benzodioxole
• Benzene, 1,2-(methylenedioxy)-4-nitro-
• SNWQAKNKGGOVMO-UHFFFAOYSA-N
• NSC5562
• PubChem22908
• 3,4methylenedioxynit
• EINECS 220-055-6
• 3,4methylenedioxynitrobenzene
• AKOS015889598
• 1,2-(Methylenedioxy)-4-nitrobenzene, 98%
• InChI=1/C7H5NO4/c9-8(10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H
• SCHEMBL141303
• CHEMBL379408
• W-107190
• MFCD00005824
• PS-4024
• 5-Nitro-1,3-dioxaindan
• CS-0059218
• UNII-8934AS6CY6
• NSC 5562
• DTXSID5062558
• 2620-44-2
• Benzene,2-(methylenedioxy)-4-nitro-
• 8934AS6CY6
• 4,5-Methylenedioxynitrobenzene
• AKOS002846253
• D73178
• F0001-3419
• FT-0606468
• NSC-5562
• 1-nitro-3,4-methylenedioxybenzene
• NS00028047
• BDBM50023678
• M0848
• DB-046888
• STK318151
• DB-336904

• MDL： MFCD00005824
• Inchi： 1S/C7H5NO4/c9-8(10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2
• InChI Key： SNWQAKNKGGOVMO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)[N+](=O)[O-]
• BRN： 169063

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 64.3

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.5216 (rough estimate)
• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 295.67°C (rough estimate)
• Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
• Refractive Index: 1.6280 (estimate)
• Solubility: acetone: soluble2.5%, clear to slightly hazy, yellow
• PSA: 64.28000
• LogP: 1.84670
• Solubility: Not available

5-nitro-2H-1,3-benzodioxole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• Safety Term：S36
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons